Cas no 2548977-37-1 (4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2548977-37-1
• MF: C₁₆H₂₀FN₇
• MW: 329.375305175781
• CID: 5311193
• PubChem ID: 154582986
• Update Time: 2025-10-24

4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040709972
• F6619-6324
• 2548977-37-1
• 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
• 5-Fluoro-4-[4-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C16H20FN7/c17-13-10-18-11-21-16(13)24-7-5-23(6-8-24)15-9-14(19-12-20-15)22-3-1-2-4-22/h9-12H,1-8H2
• InChI Key： ORJBCTGUJHKQRE-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(N2CCN(C3C=C(N4CCCC4)N=CN=3)CC2)=N1

Computed Properties

• Exact Mass: 329.17642183g/mol
• Monoisotopic Mass: 329.17642183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.8±50.0 °C(Predicted)
• pka: 9.60±0.37(Predicted)

Additional information on 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine

4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine: A Promising Compound in Medicinal Chemistry

4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2548977-37-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine features a central pyrimidine core with a piperazine and pyrrolidine substituent. The presence of the fluorine atom in the 5-position of the pyrimidine ring is particularly noteworthy, as it can significantly influence the compound's pharmacological properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, making them attractive for drug development.

Recent studies have highlighted the potential of 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antitumor properties, 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine has also shown promise in the treatment of viral infections. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The antiviral activity is thought to be mediated through the disruption of viral RNA synthesis or the inhibition of viral proteases.

The pharmacokinetic profile of 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further investigate the safety and efficacy of 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various diseases.

The development of 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine also highlights the importance of structure-based drug design in modern medicinal chemistry. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in optimizing the structure and improving the pharmacological properties of this compound. These approaches have enabled researchers to fine-tune the interactions between the compound and its target proteins, leading to enhanced potency and selectivity.

In conclusion, 4-[4-(5-fluoropyrimidin-4-y l)piperazin -1 - yl] - 6 -( pyrrol idi n - 1 - yl ) pyri midi ne (CAS No. 2548977 - 37 - 1 ) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique molecular structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.